1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C11H15N3O2/c1-8-2-3-10(13-12-8)14-6-4-9(5-7-14)11(15)16/h2-3,9H,4-7H2,1H3,(H,15,16)
• InChI Key: LLSIANFQCNHJPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)C(=O)O
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

“1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C11H15N3O2. It has a molecular weight of 221.26. This compound is offered by several suppliers for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15N3O2/c1-8-2-3-10(13-12-8)14-6-4-9(5-7-14)11(15)16/h2-3,9H,4-7H2,1H3,(H,15,16). This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid. Its NMR spectrum has been reported, which provides information about the compound’s structure and purity.

Scientific Research Applications

Discovery of Inhibitors for Soluble Epoxide Hydrolase

1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase have been discovered, with a focus on the triazine heterocycle, which is crucial for high potency and P450 selectivity. These compounds, including a specific compound identified as a useful tool for in vivo investigation, show significant effects on serum biomarkers, indicating robust in vivo target engagement and suitability for study in various disease models (Thalji et al., 2013).

Synthesis and Antibacterial Evaluation of Derivatives

New derivatives of 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities have been synthesized and evaluated for their antibacterial properties. These compounds were synthesized from different aralkyl/aryl carboxylic acids and screened for antibacterial effectiveness, exhibiting valuable results (Aziz‐ur‐Rehman et al., 2017).

Synthesis and Antimicrobial Evaluation of Fluoroquinolone Derivatives

A series of fluoroquinolone derivatives with antibacterial and antifungal activities have been synthesized. These compounds, assessed by microbroth dilution technique, showed promising antimicrobial activities, especially against pathogens like Candida albicans and Cryptococcous neoformans (Srinivasan et al., 2010).

Synthesis and Activity of Pyridine Derivatives

The synthesis of 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids and their derivatives demonstrated variable and modest antimicrobial activity against investigated bacterial and fungal strains. These new compounds were synthesized and analyzed for their antimicrobial properties (Patel et al., 2011).

Reduction, Mannich Reaction, and Antimicrobial Activity of Triazol-3-one Derivatives

Triazol-3-one derivatives were synthesized and evaluated for antimicrobial activity. The study revealed that Mannich bases showed good activity against test microorganisms, suggesting potential for therapeutic applications (Fandaklı et al., 2012).

Enantioselective Preparation of CGRP Receptor Inhibitor

A potent CGRP receptor antagonist was synthesized through a convergent, stereoselective, and economical process. The synthesis demonstrated on a multikilogram scale highlights the practicality of the process for large-scale production (Cann et al., 2012).

Magnetic and Spectroscopic Behavior of Amine Adducts of Copper(II)-N-acetyl-β-alaninate

A study on ternary complexes with copper(II)-N-acetyl-β-alaninate revealed insights into the magnetic and spectroscopic behavior of these compounds. The findings indicate potential applications in the fields of material science and chemistry (Menabue et al., 1983).

Future Directions

Piperidine derivatives, including “1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid”, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals and have various therapeutic applications. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

It’s worth noting that compounds with a piperidine nucleus have been found to exhibit a wide range of biological activities .

Mode of Action

Other piperidine derivatives have been shown to interact with their targets in various ways, such as inhibiting gaba (γ-aminobutyric acid) uptake .

Result of Action

Some piperidine derivatives have been reported to exhibit antiproliferative activity by inhibiting tubulin polymerization .